Cas no 1261776-16-2 (3,5-Difluoro-4-hydroxybenzyl chloride)
3,5-Difluoro-4-hydroxybenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Difluoro-4-hydroxybenzyl chloride
-
- Inchi: 1S/C7H5ClF2O/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2,11H,3H2
- InChI Key: BCSFBVPZRGYYFC-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(=C(C=1)F)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 122
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2
3,5-Difluoro-4-hydroxybenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010362-1g |
3,5-Difluoro-4-hydroxybenzyl chloride |
1261776-16-2 | 97% | 1g |
1,564.50 USD | 2021-06-25 | |
| Alichem | A013010362-250mg |
3,5-Difluoro-4-hydroxybenzyl chloride |
1261776-16-2 | 97% | 250mg |
484.80 USD | 2021-06-25 | |
| Alichem | A013010362-500mg |
3,5-Difluoro-4-hydroxybenzyl chloride |
1261776-16-2 | 97% | 500mg |
839.45 USD | 2021-06-25 |
3,5-Difluoro-4-hydroxybenzyl chloride Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3,5-Difluoro-4-hydroxybenzyl chloride
Professional Introduction to 3,5-Difluoro-4-hydroxybenzyl Chloride (CAS No. 1261776-16-2)
3,5-Difluoro-4-hydroxybenzyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1261776-16-2, is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluoro and hydroxy functional groups on the benzyl backbone imparts distinct reactivity and stability, making it a versatile building block for medicinal chemists.
The significance of this compound lies in its potential applications across multiple domains, including drug discovery, agrochemicals, and material science. Recent advancements in synthetic methodologies have highlighted the utility of 3,5-Difluoro-4-hydroxybenzyl chloride in constructing complex molecular architectures. For instance, its ability to undergo selective reactions with nucleophiles has been leveraged in the development of novel heterocyclic compounds, which are known for their broad spectrum of biological activities.
In the realm of pharmaceutical research, the incorporation of fluorine atoms into molecular structures is often strategically employed to enhance metabolic stability and binding affinity. The fluoro substituents in 3,5-Difluoro-4-hydroxybenzyl chloride contribute to these desirable properties, making it an attractive candidate for further derivatization. Moreover, the hydroxyl group provides a site for further functionalization, enabling the synthesis of esters, ethers, or even more complex derivatives.
Recent studies have demonstrated the compound's role in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The benzyl chloride moiety facilitates the introduction of amine or thiol groups through nucleophilic substitution reactions, allowing for the construction of potent pharmacophores. This adaptability has been particularly useful in fragment-based drug design approaches, where small molecules are incrementally modified to improve their biological efficacy.
The synthesis of 3,5-Difluoro-4-hydroxybenzyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and hydroxy groups with high selectivity. These methodologies not only enhance yield but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway.
The compound's stability under various storage conditions is another critical factor that contributes to its industrial relevance. Studies have shown that proper handling and storage at controlled temperatures can significantly prolong its shelf life while maintaining its chemical integrity. This stability is essential for large-scale production and subsequent applications in pharmaceutical manufacturing.
From an industrial perspective, the demand for high-purity 3,5-Difluoro-4-hydroxybenzyl chloride has increased due to its role in producing active pharmaceutical ingredients (APIs). Manufacturers are continuously optimizing synthetic routes to achieve cost-effective production while adhering to stringent quality control measures. This ensures that researchers and pharmaceutical companies receive materials that meet the highest standards for experimental and commercial use.
The environmental impact of producing and utilizing this compound is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic methods that reduce waste and energy consumption. For example, catalytic processes that minimize solvent use have been explored as alternatives to traditional batch reactions. Such innovations align with global sustainability goals while maintaining efficiency in chemical synthesis.
In conclusion, 3,5-Difluoro-4-hydroxybenzyl chloride (CAS No. 1261776-16-2) represents a significant advancement in organic chemistry with far-reaching implications for drug development and material science. Its unique structural features and reactivity make it a cornerstone in synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in the chemical industry is set to grow further.
1261776-16-2 (3,5-Difluoro-4-hydroxybenzyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)